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Abstract

This technical guide provides an in-depth analysis of the physical and chemical hazards
associated with dihydrosafrole. It is intended to serve as a critical resource for researchers,
scientists, and professionals in drug development who may handle or encounter this
compound. This document synthesizes key data on its physical properties, flammability,
reactivity, and toxicological profile, with a strong emphasis on its carcinogenic properties.
Detailed experimental protocols for assessing these hazards are provided, alongside visual
representations of its metabolic activation pathway and standardized testing workflows to
ensure safe laboratory practices.

Introduction

Dihydrosafrole (CAS 94-58-6), also known as 5-propyl-1,3-benzodioxole, is a derivative of
safrole, a naturally occurring compound found in various plants.[1] Historically, it has been used
as a flavoring agent and in fragrances.[1][2] However, due to significant health concerns,
particularly its classification as a potential human carcinogen, its use in consumer products is
now highly restricted.[3][4] A thorough understanding of its hazard profile is paramount for
ensuring the safety of laboratory personnel and the integrity of research outcomes.

Physical and Chemical Properties
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Dihydrosafrole is a colorless to pale yellow oily liquid with an odor reminiscent of sassafras.[5]
It is miscible with many organic solvents but has low solubility in water.[5][6]

Table 1: Physical and Chemical Properties of Dihydrosafrole

Property Value Reference(s)

Molecular Formula C10H1202 [7]

Molecular Weight 164.20 g/mol [7]

Boiling Point 228 °C [518]

Melting Point 11°C [9]

) 1.065 - 1.0695 g/cm? at 20-25

Density [51[8]
°C

Vapor Pressure 0.05 mmHg [5]

_ 99.3 °C - 102.25 °C (Closed

Flash Point [6]119]

Cup)

Miscible with ethanol, ether,
Solubility acetic acid, benzene. Insoluble  [5][6]

in water.

Physical Hazards

The primary physical hazard associated with dihydrosafrole is its combustibility. While it does
not ignite readily at ambient temperatures, it can become a fire hazard if heated.[10]

Table 2: Flammability Data for Dihydrosafrole

Parameter Value Reference(s)

) 99.3 °C - 102.25 °C (Closed
Flash Point [6]1[9]
Cup)

Flammability Combustible liquid [11]
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Experimental Protocol: Flash Point Determination
(ASTM D93)

The flash point of dihydrosafrole is determined using the Pensky-Martens closed-cup method
as specified by ASTM D93.[8][9][12][13]

Principle: The sample is heated in a closed cup at a controlled rate with continuous stirring.[3]
An ignition source is periodically introduced into the vapor space above the liquid. The flash
point is the lowest temperature at which the vapors ignite to produce a brief flash.[13]

Apparatus:

e Pensky-Martens closed-cup flash tester

o Calibrated thermometer

Procedure:

e Ensure the apparatus is clean and dry.

o Pour the dihydrosafrole sample into the test cup to the specified filling mark.
o Place the lid on the cup and insert the thermometer.

o Begin heating the sample at a steady rate of 5-6 °C per minute, while stirring at 90-120 rpm.

[9]

o As the temperature approaches the expected flash point, apply the test flame at specified
temperature intervals. For an expected flash point below 110°C, apply the flame at every 1°C
rise in temperature.[9]

o Record the temperature at which a distinct flash is observed inside the cup as the flash point.

o Correct the observed flash point for barometric pressure.[8]
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Experimental Workflow: Flash Point Determination (ASTM D93)

Grepare Apparatus and Sample)

(Heat Sample at Controlled Rate with Stirring)

:

Apply Ignition Source at Intervals

No Flash

Observe for Flash

lash Observed

Record Flash Point Temperature

;

Correct for Barometric Pressure
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Experimental Workflow: Acute Oral Toxicity (OECD TG 423)

Select and Prepare Animals

i

Select Starting Dose Level

i
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[Observe for 14 Days (Toxicity & MortalityD

High Mortality

i

Clear Outcome

No/Low Mortality

Gose Next Group at Lower LeveD

[Stop Testing and Classify]

Gose Next Group at Higher LeveD

Gross Necropsy
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Metabolic Activation and Carcinogenicity of Dihydrosafrole

Dihydrosafrole Cytochrome P450 Enzymes
Hydroxylation
Sulfotransferases
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(Proximate Carcinogen)
Sulfate Ester of 1'-Hydroxydihydrosafrole
(Ultimate Carcinogen)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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